Cas no 99207-33-7 (N1,N4-Di(buta-2,3-dien-1-yl)butane-1,4-diamine)

• Product Name: N1,N4-Di(buta-2,3-dien-1-yl)butane-1,4-diamine
• CAS No: 99207-33-7
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 1027953
• PubChem ID: 4026
• Update Time: 2025-04-20

N1,N4-Di(buta-2,3-dien-1-yl)butane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N1,N4-Di(buta-2,3-dien-1-yl)butane-1,4-diamine
• N,N'-bis(buta-2,3-dienyl)butane-1,4-diamine
• N1,N4-DI(BUTA-2,3-DIENYL)BUTANE-1,4-DIAMINE
• AKOS015998856
• N1,N4-Di-2,3-butadien-1-yl-1,4-butanediamine
• 99207-33-7
• BDBM50015358
• N, N1-bis-(buta-2,3-dienyl)-1,4-diaminobutane
• 1,4-Butanediamine, N,N'-di-2,3-butadienyl-
• Q27095016
• GS-3754
• UNII-G28L05X0YB
• DB04188
• MDL72527
• SCHEMBL3505002
• MDL-72527 free base
• (buta-2,3-dien-1-yl)({4-[(buta-2,3-dien-1-yl)amino]butyl})amine
• CHEMBL417844
• GLXC-26096
• DTXSID901259716
• NS00069523
• N,N''-Di-buta-2,3-dienyl-butane-1,4-diamine
• N,N''-BIS(2,3-BUTADIENYL)-1,4-BUTANE-DIAMINE
• 1,4-Butanediamine, N1,N4-di-2,3-butadien-1-yl-
• N1,N4-Bis(2,3-butadienyl)-1,4-butanediamine
• N,N'-dibuta-2,3-dien-1-ylbutane-1,4-diamine
• G28L05X0YB

• MDL： MFCD16660395
• Inchi： 1S/C12H20N2/c1-3-5-9-13-11-7-8-12-14-10-6-4-2/h5-6,13-14H,1-2,7-12H2
• InChI Key： IKSQCMLJDHRWOA-UHFFFAOYSA-N
• SMILES： N(CC=C=C)CCCCNCC=C=C

Computed Properties

• Exact Mass: 192.162648646g/mol
• Monoisotopic Mass: 192.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 24.1Ų